(2R)-4-aminobutane-1,2-diol hydrochloride

• IUPAC Name: (2R)-4-aminobutane-1,2-diol;hydrochloride
• InChI: InChI=1S/C4H11NO2.ClH/c5-2-1-4(7)3-6;/h4,6-7H,1-3,5H2;1H/t4-;/m1./s1
• InChI Key: DRZGKLVLGVETGA-PGMHMLKASA-N
• Canonical SMILES: C(CN)C(CO)O.Cl
• Isomeric SMILES: C(CN)[C@H](CO)O.Cl
• Molecular Formula: C4H12ClNO2
• Molecular Weight: 141.60 g/mol
• CAS RN: 2225127-14-8

Description

The description of a compound typically includes its chemical formula, molecular weight, and structural formula. It may also include information about the compound’s physical appearance (such as color and state of matter at room temperature) and any distinctive odors.

Synthesis Analysis

Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This can include the starting materials, reaction conditions, catalysts, and the overall reaction mechanism.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy to determine the three-dimensional arrangement of atoms in a molecule.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. This can include reactions where the compound is a reactant, a product, or a catalyst.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, density, and refractive index. Chemical properties can include reactivity, acidity or basicity, and types of reactions the compound can undergo.

Scientific Research Applications

Polymer Chemistry and Hydrogels

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Single Crystal Growth

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Mechanism of Action

Target of Action

• These receptors play a crucial role in regulating blood pressure, heart rate, and sympathetic nervous system activity .

Mode of Action

• The therapeutic window is wide, as patients usually take 200-400 mg twice daily .

Biochemical Pathways

• It affects pathways related to blood pressure regulation and sympathetic activity .

Pharmacokinetics

• These properties impact its bioavailability and dosing regimen .

: Labetalol: Uses, Interactions, Mechanism of Action | DrugBank Online

Safety and Hazards

This information can be found in the compound’s Material Safety Data Sheet (MSDS), which includes information on toxicity, environmental impact, safe handling practices, and emergency response procedures.

Future Directions

Future directions could involve potential applications of the compound, areas of research that could be explored, and how the compound could be modified to enhance its properties.